N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine

• IUPAC Name: N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine
• InChI: InChI=1S/C18H25N5/c1-15(16-7-5-4-6-8-16)22-11-13-23(14-12-22)17-9-10-19-18(20-17)21(2)3/h4-10,15H,11-14H2,1-3H3
• InChI Key: VHJYVXNJGSMCRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2CCN(CC2)C3=NC(=NC=C3)N(C)C
• Molecular Formula: C18H25N5
• Molecular Weight: 311.4 g/mol

Description

N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine, also known as DMEPP, is a synthetic piperazine derivative that has been studied extensively due to its potential applications in various scientific fields. DMEPP is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. It has a melting point of 73-75°C and a pKa of 7.3. The structure of DMEPP is composed of a piperazine ring with a pyrimidine ring attached to it, and a phenylethyl group attached to the nitrogen atom of the piperazine ring.

Scientific Research Applications

N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine has been studied and used in various scientific fields due to its potential applications. In biochemistry, N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine has been used as a tool to study the function of proteins and enzymes. In pharmacology, N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine has been studied as a potential drug candidate for the treatment of various diseases, such as cancer, diabetes, and Alzheimer’s disease. In materials science, N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine has been used as a catalyst for the synthesis of various polymers.

Mechanism of Action

The mechanism of action of N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine is not yet fully understood. However, it is believed that N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine exerts its effects by interacting with various proteins and enzymes. N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine is believed to interact with the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation, pain, and other biological processes. N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine is also believed to interact with the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning.
Biochemical and Physiological Effects
N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine has been shown to have various biochemical and physiological effects. In animal studies, N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine has been shown to reduce inflammation and pain. N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine has also been shown to reduce the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. In addition, N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine has been shown to increase the activity of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine has several advantages and limitations for use in laboratory experiments. One advantage of N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine is that it is relatively easy to synthesize and is relatively stable. Additionally, N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine is soluble in water, ethanol, and other organic solvents, which makes it easier to work with in laboratory experiments. However, N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine is not as potent as some other compounds, and its effects may not be as strong as some other compounds.

Future Directions

There are several potential future directions for research on N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine. One potential direction is to further investigate the mechanism of action of N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine and to identify other proteins and enzymes that it interacts with. Another potential direction is to further investigate the biochemical and physiological effects of N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine and to identify other potential therapeutic applications. Additionally, further research could be conducted to identify more efficient and economical methods of synthesizing N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine. Finally, further research could be conducted to identify potential toxic effects of N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine and ways to minimize these effects.

Synthesis Methods

N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine can be synthesized from 4-methylpiperazine, 1-phenylethylamine, and dimethylformamide by a two-step reaction. In the first step, the 4-methylpiperazine and 1-phenylethylamine are reacted in a condensation reaction to form 4-methyl-1-phenylethylpiperazine. In the second step, the 4-methyl-1-phenylethylpiperazine is reacted with dimethylformamide in a cyclization reaction to form N,N-dimethyl-4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine.